2-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)isonicotinonitrile
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound includes an isopropyl-1H-imidazol-4-yl group, a sulfonyl group, a piperidin-3-yl group, an oxy group, and an isonicotinonitrile group.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not available in the sources I found .Scientific Research Applications
Synthesis and Biological Activity
2-((1-((1-Isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)isonicotinonitrile, due to its complex structure, is likely to have applications in the synthesis of various biologically active compounds. For instance, derivatives of similar compounds have been synthesized and shown moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria. This suggests potential for the compound to be utilized in the development of new antibacterial agents (Khalid et al., 2016).
Chemical Synthesis and Modification
The compound's structure, featuring isopropyl-1H-imidazol, piperidin, and isonicotinonitrile groups, positions it as a candidate for chemical synthesis and modification studies. Similar structures have been involved in studies exploring nitrile oxide cycloadditions and the preparation of aminopiperidinecarboxylates, indicative of its potential application in the synthesis of complex organic molecules and potentially pharmacologically active compounds (Würdemann & Christoffers, 2013).
Material Science and Surface Finishing
Compounds with imidazole and piperidine moieties have been explored for their application in material science, particularly in the electrolytic coloring of anodized aluminum. This hints at possible applications of the given compound in surface finishing technologies, where its specific chemical interactions could be harnessed for developing novel surface treatments (Moshohoritou et al., 1994).
Catalysis and Organic Reactions
The structural features of this compound suggest potential use in catalysis, specifically in reactions involving oxygen atom transfer. Related compounds have been employed in gold(I)-catalyzed oxidative annulation, demonstrating the role such structures can play in facilitating organic transformations. This opens the door for its application in developing new catalytic processes or improving the efficiency of existing ones (Zimin et al., 2020).
Safety And Hazards
properties
IUPAC Name |
2-[1-(1-propan-2-ylimidazol-4-yl)sulfonylpiperidin-3-yl]oxypyridine-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O3S/c1-13(2)21-11-17(20-12-21)26(23,24)22-7-3-4-15(10-22)25-16-8-14(9-18)5-6-19-16/h5-6,8,11-13,15H,3-4,7,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFUIBPMFAKPXBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C(N=C1)S(=O)(=O)N2CCCC(C2)OC3=NC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-((1-isopropyl-1H-imidazol-4-yl)sulfonyl)piperidin-3-yl)oxy)isonicotinonitrile |
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